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Abstract
Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) is a piezoelectric

crystal with significant applications in sensitive acoustic and vibrational devices.[1] This

document provides detailed application notes and protocols for the synthesis and solution

growth of large, high-quality single crystals of Rochelle salt suitable for research and

development purposes. The protocols cover the synthesis from common laboratory reagents,

purification, preparation of supersaturated solutions, seed crystal selection, and the controlled

growth of large single crystals.

Introduction
Rochelle salt is a double salt of tartaric acid that crystallizes in the orthorhombic system.[2][3]

It is well-known for its large piezoelectric effect, making it a material of interest for various

transducer applications.[1] The growth of large, defect-free single crystals is crucial for

harnessing its piezoelectric properties. The solution growth technique is a common and

effective method for producing such crystals. This process relies on the principle of creating a

supersaturated solution from which the crystalline material can precipitate onto a seed crystal

under controlled conditions.

Key factors influencing the growth of large single crystals include the purity of the starting

materials, the precise control of supersaturation, and the maintenance of a stable temperature
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environment.[1][4]

Materials and Reagents
Potassium Bitartrate (Cream of Tartar, KHC₄H₄O₆)

Sodium Carbonate (Washing Soda, Na₂CO₃) or Sodium Bicarbonate (Baking Soda,

NaHCO₃)

Distilled or Deionized Water

Activated Charcoal (for decolorization, optional)

Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment (optional)

Ethanol (for washing, optional)

Equipment
Glass beakers (various sizes)

Heating mantle or hot plate with magnetic stirrer

Magnetic stir bars

Thermometer or temperature probe

Filtration apparatus (e.g., Büchner funnel, filter paper)

Crystallization vessel (e.g., large beaker or jar with a lid)

Nylon fishing line or thin polymer thread

Styrofoam container or water bath for temperature insulation[4]

pH meter
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Synthesis of Rochelle Salt
This protocol describes the synthesis of Rochelle salt from potassium bitartrate and sodium

carbonate.

1. Reagent Preparation: If using sodium bicarbonate, it should be converted to sodium

carbonate by heating it in an oven. Spread the sodium bicarbonate on a baking tray and heat at

175°C for at least one hour to drive off water and carbon dioxide.[5]

2. Reaction:

In a large beaker, create a suspension of 80 grams of potassium bitartrate in 100 mL of
distilled water.[6]
Heat the suspension to approximately 70°C while stirring continuously.[5]
Slowly add sodium carbonate to the heated suspension in small portions. The solution will
fizz as carbon dioxide is released.[6]
Continue adding sodium carbonate until the fizzing ceases, indicating the completion of the
reaction.[6]

3. Purification (Optional but Recommended):

If the resulting solution has a yellowish tint due to impurities in the starting materials, it can
be decolorized.[7] Add a small amount of activated charcoal to the hot solution and stir for
10-15 minutes.
Filter the hot solution through a pre-heated funnel with filter paper to remove the activated
charcoal and any other insoluble impurities.[6][8]

4. Initial Crystallization:

Allow the filtered solution to cool slowly to room temperature.
For further crystallization, the beaker can be placed in a refrigerator.[6]
Small crystals of Rochelle salt will precipitate at the bottom of the beaker.
Decant the supernatant liquid and collect the crystals. These initial crystals can be used to
prepare a supersaturated solution for growing a larger single crystal.

Preparation of a Supersaturated Solution
The key to growing a large crystal is to prepare a stable, supersaturated solution. This can be

achieved by utilizing the temperature-dependent solubility of Rochelle salt.
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Temperature (°C) Solubility (g / 100 mL H₂O)

0 26[3][9]

20 73[10][11]

26 66[3][9]

Protocol:

Based on the desired growth temperature, calculate the amount of Rochelle salt needed to

create a saturated solution at a higher temperature. For example, to grow a crystal at room

temperature (around 20-25°C), you can prepare a solution saturated at 35-40°C.

In a clean beaker, dissolve the calculated amount of synthesized Rochelle salt in distilled

water by heating the solution while stirring. A temperature of 50-60°C is generally sufficient to

ensure complete dissolution.

Once all the salt has dissolved, filter the hot solution to remove any undissolved

microcrystals or impurities.

Allow the solution to cool slowly to the desired growth temperature. This will result in a

supersaturated solution.

Seed Crystal Preparation and Mounting
A high-quality seed crystal is essential for the growth of a large, well-formed single crystal.

From the initial batch of Rochelle salt crystals, select a small, well-formed, and transparent

crystal with clear facets.

Carefully drill a small hole in the seed crystal or securely tie a thin nylon thread around it.

Suspend the seed crystal in the supersaturated solution, ensuring it is not in contact with the

walls or bottom of the crystallization vessel.[5][7] A pencil or rod placed across the mouth of

the jar can be used to hang the thread.[5]

Crystal Growth

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
http://www.sciencemadness.org/smwiki/index.php/Potassium_sodium_tartrate
https://www.gcchemicals.com/rochelle-salt.html
https://www.tartaric.com/rochelle-salt/
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
http://www.sciencemadness.org/smwiki/index.php/Potassium_sodium_tartrate
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The growth of the crystal should occur in a location with a stable temperature to avoid rapid

changes in supersaturation, which can lead to flawed crystal growth.

Place the crystallization vessel containing the supersaturated solution and the suspended

seed crystal in a temperature-controlled environment, such as a water bath or an insulated

container.[4]

The crystal will grow as the solvent slowly evaporates or as the solution is slowly cooled. For

slow cooling, the insulated container will allow the solution to cool to room temperature over

an extended period.

Monitor the crystal growth daily. If small, unwanted crystals begin to form on the main crystal

or in the solution, they should be removed.

If the growth rate slows significantly, the solution can be re-saturated by gentle heating and

the addition of more Rochelle salt, followed by slow cooling.

Data Presentation
Parameter Value Reference

Chemical Formula KNaC₄H₄O₆·4H₂O [12]

Molecular Weight 282.22 g/mol [13]

Crystal System Orthorhombic [2][3]

pH of 5% solution 7.0 - 8.0 [2][10]

Melting Point 70 - 80 °C [2][10]

Decomposition Temperature > 220 °C [2][10]

Visualizations
Logical Workflow for Rochelle Salt Synthesis and
Purification
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Synthesis

Purification

Initial Crystallization

Potassium Bitartrate + Sodium Carbonate in Water

Heat to 70°C with Stirring

Reaction and CO2 Evolution

Add Activated Charcoal (Optional)

Hot Filtration

Slow Cooling to Room Temperature

Refrigeration

Harvest Initial Crystals
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Supersaturated Solution Preparation

Seed Crystal Preparation

Crystal Growth

Dissolve Rochelle Salt in Hot Water

Hot Filter the Solution

Slowly Cool to Growth Temperature

Suspend Seed in Supersaturated Solution

Select a High-Quality Seed Crystal

Mount Seed Crystal on a Thread

Incubate in a Temperature-Stable Environment

Monitor Crystal Growth

Harvest Large Single Crystal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.instructables.com/Make-Rochelle-Salt/
https://www.vedantu.com/chemistry/rochelle-salt
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.geneseo.edu/sites/default/files/2023-09/Potassium%20Sodium%20Tartrate%20sds.pdf
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.thoughtco.com/how-to-make-rochelle-salt-3976006
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=8554
http://www.sciencemadness.org/talk/viewthread.php?tid=8554
http://www.sciencemadness.org/smwiki/index.php/Potassium_sodium_tartrate
https://www.gcchemicals.com/rochelle-salt.html
https://www.tartaric.com/rochelle-salt/
https://atpgroup.com/wp-content/uploads/2018/01/Rochelle-Salt-SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/92_850415479_PotassiumSodium(+)Tartrate-CASNO-6381-59-5-MSDS.pdf
https://www.benchchem.com/product/b15598908#solution-growth-technique-for-large-rochelle-salt-crystals
https://www.benchchem.com/product/b15598908#solution-growth-technique-for-large-rochelle-salt-crystals
https://www.benchchem.com/product/b15598908#solution-growth-technique-for-large-rochelle-salt-crystals
https://www.benchchem.com/product/b15598908#solution-growth-technique-for-large-rochelle-salt-crystals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

